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Introduction

Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by the FDA for
various diagnostic applications.[1] Its N-hydroxysuccinimide ester derivative, ICG-OSu, is an
amine-reactive compound that allows for the covalent conjugation of ICG to targeting moieties
such as antibodies and peptides. This bioconjugation strategy enables the development of
targeted fluorescent probes for intraoperative surgical guidance, offering real-time visualization
of tumors and critical anatomical structures.[2] The fluorescence emission in the NIR window
(700-900 nm) provides advantages of deep tissue penetration and low autofluorescence,
enhancing the signal-to-background ratio for clear delineation of target tissues during surgery.

[1]

These application notes provide an overview of the chemical properties of ICG-OSu, its
mechanism of action in targeted tumor imaging, and detailed protocols for bioconjugation and
in vivo imaging.

Chemical Properties of ICG-OSu

ICG-OSu is a derivative of ICG that has been activated with an N-hydroxysuccinimide (NHS)
ester. This functional group readily reacts with primary amines on proteins and other
biomolecules to form stable amide bonds.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2660905?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3291787/
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.researchgate.net/publication/233879583_Implications_of_receptor-mediated_endocytosis_and_intracellular_trafficking_dynamics_in_the_development_of_antibody_drug_conjugates
https://pmc.ncbi.nlm.nih.gov/articles/PMC3291787/
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula Ca9H53N307S [3]
Molecular Weight 828.03 g/mol [3]

CAS Number 1622335-40-3

Excitation (max) ~780 nm

Emission (max) ~800 nm

Solubility DMSO

Store at -20°C, protected from
Storage ] )
light and moisture.

Mechanism of Action for Intraoperative Surgical
Guidance

The utility of ICG-OSu in intraoperative surgical guidance stems from its ability to be
conjugated to targeting ligands that specifically bind to biomarkers overexpressed on cancer
cells.

1. Targeted Delivery: When conjugated to a monoclonal antibody (mAb) or a peptide, the ICG-
OSu conjugate is systemically administered. The targeting moiety directs the fluorescent probe
to the tumor site.

2. Cellular Internalization: Upon binding to its target receptor on the cancer cell surface, the
ICG-conjugate can be internalized through receptor-mediated endocytosis. This process
involves the formation of clathrin-coated pits and subsequent endosomal trafficking.

3. Enhanced Permeability and Retention (EPR) Effect: In addition to active targeting, the leaky
vasculature and poor lymphatic drainage characteristic of many solid tumors contribute to the
passive accumulation and retention of ICG conjugates, a phenomenon known as the EPR
effect.

4. Fluorescence Imaging: During surgery, a near-infrared imaging system is used to excite the
ICG dye. The emitted fluorescent signal is captured by a specialized camera, allowing the
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surgeon to visualize the tumor margins in real-time.

Signaling Pathways in Targeted Uptake

The cellular uptake of ICG-antibody conjugates is primarily mediated by the signaling pathway
of the target receptor. Below are diagrams illustrating the general pathway of receptor-
mediated endocytosis and a specific example of the EGFR signaling pathway.
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Fig. 1: Receptor-Mediated Endocytosis of ICG-Antibody Conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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